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Introduction
Glycerol (IUPAC name: propane-1,2,3-triol) is a simple polyol compound that is integral to

numerous scientific and industrial applications.[1][2][3] A colorless, odorless, and viscous liquid

with a sweet taste, its unique properties are derived from its three hydrophilic hydroxyl groups.

[1][2][4] These groups allow for its high solubility in water and its hygroscopic nature, meaning it

readily absorbs moisture from the air.[1][4][5] Due to its biocompatibility, non-toxicity, and

versatile chemical structure, glycerol is a key excipient in pharmaceutical formulations, serving

as a solvent, humectant, stabilizer, and cryoprotectant.[6][7][8]

This guide provides a comprehensive overview of the core physical and chemical

characteristics of aqueous glycerol solutions, presents detailed experimental protocols for their

measurement, and visualizes key concepts relevant to research and drug development.

Chapter 1: Physical Characteristics of Aqueous
Glycerol Solutions
The physical properties of glycerol-water solutions vary significantly with concentration and

temperature. This section provides quantitative data for key characteristics in tabular format for
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easy reference and comparison.

Density
The density of glycerol solutions is a fundamental property that increases with glycerol
concentration and decreases with temperature.[9][10] It is often used as a primary method for

determining the concentration of a solution.[9]

Table 1: Density of Aqueous Glycerol Solutions (g/cm³) at Various Temperatures

Glycerol (% by
Weight)

15°C 20°C 25°C 30°C

0 0.9991 0.9982 0.9970 0.9957

10 1.0242 1.0215 1.0209 1.0181

20 1.0494 1.0459 1.0473 1.0441

30 1.0756 1.0725 1.0700 1.0669

40 1.1026 1.0995 1.0965 1.0934

50 1.1299 1.1266 1.1233 1.1200

60 1.1577 1.1539 1.1506 1.1473

70 1.1854 1.1812 1.1779 1.1746

80 1.2129 1.2085 1.2052 1.2019

90 1.2395 1.2358 1.2325 1.2292

100 1.2656 1.2620 1.2584 1.2548

Data compiled from various sources, including the American Cleaning Institute and ENS Lyon.

[11][12]

Viscosity
Viscosity is a measure of a fluid's resistance to flow. The viscosity of glycerol solutions is

highly dependent on both temperature and glycerol concentration, increasing significantly as
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concentration rises or temperature falls.[9][13][14] This property is critical in formulations where

flow characteristics and texture are important, such as in topical creams and suspensions.[7][8]

Table 2: Dynamic Viscosity of Aqueous Glycerol Solutions (in mPa·s or centipoise, cP)

Glycerol
(% by
Weight)

0°C 10°C 20°C 30°C 40°C 50°C

0 1.792 1.307 1.002 0.798 0.653 0.547

10 2.52 1.87 1.40 1.10 0.89 0.74

20 3.86 2.78 2.01 1.55 1.23 1.00

30 6.51 4.49 3.16 2.36 1.83 1.46

40 12.1 7.84 5.35 3.82 2.86 2.23

50 25.4 15.2 9.59 6.47 4.65 3.49

60 62.4 34.3 19.9 12.5 8.44 6.03

70 185 87.4 45.4 26.3 16.5 11.1

80 738 296 134 69.1 39.1 24.1

90 4930 1410 545 245 123 67.8

100 - - 1412 612 284 147

Data compiled from multiple sources.[11][12][14]

Refractive Index
The refractive index of a glycerol solution is sensitive to its concentration and can be used as

a rapid quality control measurement.[11][15]

Table 3: Refractive Index (n_D) of Aqueous Glycerol Solutions at 20°C
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Glycerol (% by Weight) Refractive Index (n_D at 20°C)

0 1.3330

10 1.3448

20 1.3572

30 1.3700

40 1.3832

50 1.3981

60 1.4118

70 1.4272

80 1.4428

90 1.4584

100 1.4740

Data compiled from various sources.[11][12][16]

Boiling and Freezing Points
The addition of glycerol to water elevates the boiling point and depresses the freezing point, a

classic example of colligative properties.[17] This phenomenon is crucial for its use as an

antifreeze and cryoprotectant.[1][17] Glycerol disrupts the hydrogen bonding network of water,

interfering with the formation of ice crystals and thereby lowering the temperature at which the

solution freezes.[1][17] The minimum freezing point of approximately -38°C is achieved at a

concentration of about 70% glycerol in water.[1]

Table 4: Boiling and Freezing Points of Aqueous Glycerol Solutions at Atmospheric Pressure

(760 mmHg)
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Glycerol (% by Weight) Boiling Point (°C) Freezing Point (°C)

0 100.0 0.0

10 100.4 -1.6

20 101.0 -4.8

30 101.8 -9.5

40 103.0 -15.5

50 104.6 -22.0

60 107.0 -33.6

66.7 108.5 -46.5 (Eutectic)

70 110.0 -37.8

80 115.8 -19.2

90 129.0 -1.6

100 290.0 17.9

Data compiled from Wikipedia and the American Cleaning Institute.[11][18]

Chapter 2: Chemical Characteristics
Glycerol's chemical nature is defined by its three hydroxyl (-OH) groups, which make it a

reactive and versatile molecule.[4][5]

Solubility: Due to the three hydrophilic hydroxyl groups, glycerol is miscible with water and

other alcohols in all proportions.[2][3][5] It is slightly soluble in solvents like ether and

dioxane but insoluble in hydrocarbons.[2][5] This solubility profile makes it an excellent

solvent for many substances that are poorly soluble in water alone.[7]

Hygroscopicity: Glycerol is highly hygroscopic, meaning it attracts and retains water

molecules from the surrounding environment.[1][5] This property is fundamental to its use as

a humectant in pharmaceuticals and personal care products.[7][19]
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Reactivity: The hydroxyl groups in glycerol can undergo typical alcohol reactions, such as

esterification, etherification, and oxidation.[5] The two primary hydroxyl groups are more

reactive than the central secondary one.[5] Under controlled conditions, it can be converted

into various derivatives like acrolein, glycerol carbonate, and polyether polyols.[1][5]

Chemical Stability: Glycerol is chemically stable under normal storage conditions. However,

it can be explosive when it comes into contact with strong oxidizing agents like potassium

permanganate.[4][20]

Chapter 3: Experimental Protocols for
Characterization
Accurate measurement of the physical properties of glycerol solutions is essential for quality

control and formulation development.

Density Measurement
Methodology: Digital Density Meter

Calibration: Calibrate the instrument according to the manufacturer's instructions using dry

air and deionized water at a known temperature (e.g., 20°C).

Sample Preparation: Ensure the glycerol solution is homogeneous and free of air

bubbles. Degas if necessary.

Temperature Control: Set the instrument to the desired measurement temperature and

allow it to stabilize.

Measurement: Inject the sample into the oscillating U-tube of the density meter. Ensure no

air bubbles are introduced.

Reading: Once the reading is stable, record the density value.

Cleaning: Thoroughly clean the instrument with appropriate solvents (e.g., water, ethanol)

and dry it completely between measurements.

Viscosity Measurement
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Methodology: Rotational Viscometer/Rheometer

Instrument Setup: Select the appropriate spindle and guard leg for the expected viscosity

range. Level the instrument.

Sample Preparation: Place a sufficient volume of the glycerol solution into a beaker or

sample cup, ensuring the liquid level will cover the immersion mark on the spindle.

Temperature Control: Place the sample in a temperature-controlled water bath and allow it

to equilibrate to the target temperature.

Measurement: Immerse the spindle into the fluid, avoiding the introduction of air bubbles.

Select a rotational speed (RPM) that results in a torque reading within the optimal range

for the instrument (typically 10-90%).

Data Acquisition: Allow the reading to stabilize for at least 60 seconds before recording the

viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Cleaning: Remove the spindle and clean it thoroughly before the next measurement.

Methodology: Falling Ball Viscometer

Apparatus Setup: Fill the vertical tube of the viscometer with the glycerol solution and

place it in a constant temperature bath to reach thermal equilibrium.

Ball Release: Release a sphere of known diameter and density near the top of the liquid

column.

Time Measurement: Measure the time it takes for the ball to fall a known distance between

two marked points after it has reached terminal velocity.

Calculation: Use Stokes' Law or a calibrated formula provided by the manufacturer to

calculate the dynamic viscosity, accounting for the densities of the sphere and the liquid,

the ball's terminal velocity, and the gravitational constant.

Refractive Index Measurement
Methodology: Abbe Refractometer
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Calibration: Calibrate the instrument using a standard of known refractive index, such as

distilled water (n_D = 1.3330 at 20°C).

Temperature Control: Ensure the refractometer's prisms are at the specified temperature

(e.g., 20°C) using a circulating water bath.

Sample Application: Place a few drops of the glycerol solution onto the surface of the

measuring prism.

Measurement: Close the illuminating prism. Look through the eyepiece and turn the

adjustment knob until the boundary between the light and dark regions is sharp and

centered in the crosshairs.

Reading: Read the refractive index directly from the instrument's scale.

Cleaning: Clean the prism surfaces carefully with a soft tissue and an appropriate solvent

(e.g., ethanol) after each measurement.

Chapter 4: Relevance in Pharmaceutical and Drug
Development
The physicochemical properties of glycerol make it a highly versatile excipient in the

pharmaceutical industry.[7][20]

Solvent and Co-solvent: Glycerol's ability to dissolve a wide range of compounds makes it

an effective solvent for active pharmaceutical ingredients (APIs) that have poor water

solubility.[7][20]

Stabilizer and Humectant: In liquid formulations like syrups and suspensions, glycerol
increases viscosity, which helps to slow down the sedimentation of suspended particles,

thereby enhancing stability.[8] Its hygroscopic nature helps prevent formulations from drying

out.[7]

Cryoprotectant: In biotechnology and drug development, glycerol is a common

cryoprotectant.[1] It is used to preserve biological samples like cells, tissues, and enzymes at

sub-zero temperatures by preventing the formation of damaging ice crystals.[1][20]
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Drug Delivery Carrier: Glycerol is increasingly being explored as a carrier in targeted drug

delivery systems.[6] Its biocompatibility and versatile chemical structure allow for its

incorporation into nanoparticles, liposomes, and hydrogels to improve drug solubility,

stability, and bioavailability.[6]

Chapter 5: Visualized Workflows and Interactions
Diagrams created using Graphviz DOT language to illustrate key processes and relationships.
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Caption: Logical workflow for the physical characterization of a glycerol solution.
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Caption: Hydrogen bonding between glycerol's hydroxyl groups and water molecules.
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Caption: Role of glycerol in enhancing pharmaceutical suspension stability.

Conclusion
Glycerol solutions are fundamental materials in research and development, particularly within

the pharmaceutical and life sciences sectors. A thorough understanding of their physical and

chemical characteristics—primarily density, viscosity, and thermal properties—is crucial for their

effective application. The data, protocols, and conceptual diagrams provided in this guide serve

as a comprehensive resource for professionals, enabling precise control over formulation

design, quality assurance, and experimental execution. The unique interplay of glycerol's
properties ensures its continued importance as a versatile, safe, and effective component in a

vast array of advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.aakash.ac.in/important-concepts/chemistry/glycerin
https://kumarmetal.com/glycerol-versatile-renewable-chemical-properties/
https://eureka.patsnap.com/report-research-on-glycerol-as-a-carrier-in-targeted-drug-delivery-systems
https://openaccesspub.org/advanced-pharmaceutical-science-and-technology/glycerol
https://eureka.patsnap.com/report-how-glycerol-improves-suspension-stability-in-pharmaceuticals
https://www.glycerinrefine.com/blog/glycerins-relative-density.html
https://www.researchgate.net/publication/324188059_Density_model_for_aqueous_glycerol_solutions
https://www.cleaninginstitute.org/sites/default/files/research-pdfs/Physical_properties_of_glycerine_and_its_solutions.pdf
http://materiel-physique.ens-lyon.fr/Notices/P105G_Table%20de%20viscosit%C3%A9%20du%20Glyc%C3%A9rol_ENSLYON.pdf
https://vt.rion-onlineshop.com/blogs/technical-articles/glycerin-viscosity
http://materiel-physique.ens-lyon.fr/Notices/P105GEb_Table%20de%20viscosit%C3%A9%20Glyc%C3%A9rol-eau_ENSLYON.pdf
https://www.taylorfrancis.com/chapters/edit/10.1201/9780203753071-6/physical-properties-glycerine-gregory
https://www.scribd.com/document/468524278/refractive-index-glycerin-water
https://www.youtube.com/watch?v=nCzuUkZzI1c
https://en.wikipedia.org/wiki/Glycerol_(data_page)
https://www.chemicalsafetyfacts.org/chemicals/glycerol-glycerin/
https://www.chemicalbook.com/article/glycerol-a-review-on-properties-industrial-and-pharmaceutical-applications.htm
https://www.chemicalbook.com/article/glycerol-a-review-on-properties-industrial-and-pharmaceutical-applications.htm
https://www.benchchem.com/product/b036638#physical-and-chemical-characteristics-of-glycerol-solutions
https://www.benchchem.com/product/b036638#physical-and-chemical-characteristics-of-glycerol-solutions
https://www.benchchem.com/product/b036638#physical-and-chemical-characteristics-of-glycerol-solutions
https://www.benchchem.com/product/b036638#physical-and-chemical-characteristics-of-glycerol-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b036638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

